2-p-Tolylthiazole

• IUPAC Name: 2-(4-methylphenyl)-1,3-thiazole
• InChI: InChI=1S/C10H9NS/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-7H,1H3
• InChI Key: LHXIZCFNFNHOPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=CS2
• Molecular Formula: C10H9NS
• DSSTOX Substance ID: DTXSID60464023
• Molecular Weight: 175.25 g/mol
• CAS RN: 27088-83-1

Description

2-p-Tolylthiazole is a chemical compound with the CAS Number: 27088-83-1 and a molecular weight of 176.26. It is also known by the synonym 2-(4-methylphenyl)-1,3-thiazole.

Synthesis Analysis

The synthesis of 2-p-Tolylthiazole and its derivatives has been a subject of research in the field of medicinal chemistry. A study reported the synthesis of a new series of phenylthiazole derivatives. Another study reported a common synthetic protocol for the synthesis of thiazoles and thiazolines.

Molecular Structure Analysis

The molecular structure of 2-p-Tolylthiazole is represented by the InChI code: 1S/C10H10NS/c1-8-2-4-9(5-3-8)10-11-6-7-12-10/h2-7,12H,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving 2-p-Tolylthiazole are not detailed in the search results, studies have focused on the synthesis of its derivatives and their potential applications, particularly in the field of anticancer research.

Physical And Chemical Properties Analysis

2-p-Tolylthiazole has a molecular weight of 176.26. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

1. Anticancer Applications

2-p-Tolylthiazole derivatives have shown potential in anticancer research. A study synthesized 4-Substituted-2-p-tolylthiazole derivatives and evaluated their cytotoxicity against T47D breast cancer cell lines. Compound 4, in particular, demonstrated significant potency as an erb tyrosine kinase inhibitor, making it a candidate for further exploration in cancer treatment (Aliabadi et al., 2013).

2. Corrosion Inhibition

2-p-Tolylthiazole derivatives have been studied for their corrosion inhibition properties. One research investigated the effect of 2-Amino-4-(p-tolyl)thiazole on the corrosion of mild steel in sulfuric acid solutions. This derivative showed promising results as a corrosion inhibitor, highlighting its potential in industrial applications (Khaled & Amin, 2009).

3. Antibacterial Screening

The antibacterial properties of 2-p-Tolylthiazole derivatives have been explored. For instance, novel thiazolyl pyrazole and benzoxazole derivatives, including those based on 2-p-Tolylthiazole, were synthesized and screened for antibacterial activities. These studies contribute to the development of new antibacterial agents (Landage et al., 2019).

4. Anticancer Drug Synthesis

Another study focused on the synthesis of 5-(2′-indolyl)thiazoles for anticancer drug development. This research contributes to the broader field of cancer therapy, highlighting the role of thiazole derivatives in developing new treatment options (Vaddula et al., 2016).

5. Drug-Resistance Reversal

Research into P-glycoprotein inhibitors for reversing multidrug resistance incorporated 2-p-Tolylthiazole derivatives. This research contributes significantly to overcoming drug resistance in cancer treatment, demonstrating the versatility of 2-p-Tolylthiazole in pharmaceutical applications (Singh et al., 2014).

6. Synthesis and Characterization

2-p-Tolylthiazole derivatives have been synthesized and characterized for various applications. For instance, a study focused on the synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, contributing to the understanding and potential applications of these compounds (Saeed, 2009).

7. Antibiotic Activity

The potential of 2-p-Tolylthiazole derivatives asantibiotics has been investigated. A study synthesized novel 3-methyl-2-alkylthio benzothiazolyl ionic liquids, including those with p-tolylthiazole structures. These compounds displayed significant antibacterial activity, suggesting their potential as antibiotic agents (Zhang et al., 2018).

8. Metal Complexation

Research into the complexation properties of 2-p-Tolylthiazole derivatives revealed their potential in forming metal complexes. One study synthesized 2-anti-Glyoximatoamino-4-(o, p-tolyl)thiazole as an analog of alkyl thiazoles, exploring its ability to form complexes with various metals. This research has implications in the fields of inorganic and metal-organic chemistry (Cukurovalı et al., 1997).

9. Antimicrobial Agents

2-p-Tolylthiazole derivatives have been explored as potential antimicrobial agents. A study synthesized new pyrazolyl-1,2,3-triazoles and 1,2,3-triazol-4-yl-pyrazolylthiazoles, demonstrating excellent antimicrobial activity, thus highlighting their relevance in the development of new antimicrobial drugs (Abdel-Wahab et al., 2012).

Future Directions

While specific future directions for 2-p-Tolylthiazole are not mentioned in the search results, the ongoing research into the synthesis of its derivatives and their potential as anticancer agents suggests that this area will continue to be a focus of future research.